6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-4-(thiophen-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-methyl-2-[(E)-3-phenylprop-2-enyl]sulfanyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C23H21N3S2/c1-26-12-11-20-19(16-26)22(21-10-6-13-27-21)18(15-24)23(25-20)28-14-5-9-17-7-3-2-4-8-17/h2-10,13H,11-12,14,16H2,1H3/b9-5+
• InChI Key: AFQBEHMUSAOLJJ-WEVVVXLNSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)SCC=CC3=CC=CC=C3)C#N)C4=CC=CS4
• Isomeric SMILES: CN1CCC2=C(C1)C(=C(C(=N2)SC/C=C/C3=CC=CC=C3)C#N)C4=CC=CS4
• Molecular Formula: C23H21N3S2
• Molecular Weight: 403.6 g/mol
• CAS No.: 327170-32-1

Description

6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-4-(thiophen-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C23H21N3S2 and its molecular weight is 403.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

Researchers have developed novel methods for synthesizing derivatives of pyridine and fused pyridine, which include compounds structurally related to the specified chemical. These methods have led to the creation of isoquinoline derivatives, pyrido[2,3-d]pyrimidine derivatives, and various pyridine carbonitriles, highlighting the versatility of these compounds in chemical synthesis and their potential as intermediates in the development of pharmaceuticals and materials science (Al-Issa, 2012).

Structural Insights and Potential Applications

A study on the structural characterization of dihydropyrimidine-5-carbonitrile derivatives, which are structurally similar to the specified compound, provided insights into their potential as dihydrofolate reductase inhibitors. The crystal structure analysis revealed the compounds' L-shaped conformation and their interactions within crystalline frameworks, suggesting their utility in designing inhibitors for enzymes involved in cancer and other diseases (Al-Wahaibi et al., 2021).

Microwave-Assisted Synthesis

A rapid synthesis method for novel benzo[b][1,8]-naphthyridine-3-carbonitriles, related to the target compound, was developed using microwave irradiation. This technique offers an efficient route for producing such derivatives, which are valuable for further pharmacological and material science research (Singh & Singh, 2011).

Nucleophilic Substitution Reactions

The nucleophilic substitution reactions in benzo[c][1,8]naphthyridines have been explored, revealing the reactivity of various substituents, including sulfanyl groups. This study provides a foundation for understanding how modifications to the core structure can influence the chemical properties and potential applications of these compounds (Deady & Werden, 1986).

Multicomponent Synthesis

A multicomponent synthesis approach has been applied to generate substituted tetrahydroquinoline-3-carbonitriles, showing the potential for creating a wide variety of derivatives from the base structure. This methodology supports the development of novel compounds with potential biological or material applications (Dyachenko et al., 2015).